![molecular formula C16H16FNOS B284517 2-[(4-fluorobenzyl)sulfanyl]-N-(4-methylphenyl)acetamide](/img/structure/B284517.png)
2-[(4-fluorobenzyl)sulfanyl]-N-(4-methylphenyl)acetamide
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Overview
Description
2-[(4-fluorobenzyl)sulfanyl]-N-(4-methylphenyl)acetamide, also known as FBA, is a novel compound that has been synthesized and studied in recent years. FBA belongs to the class of benzylsulfanylacetamide derivatives, which have been found to have various biological activities. In
Mechanism of Action
The exact mechanism of action of 2-[(4-fluorobenzyl)sulfanyl]-N-(4-methylphenyl)acetamide is not fully understood, but it is believed to act through multiple pathways. This compound may inhibit the production of pro-inflammatory cytokines by blocking the activation of NF-κB and MAPK signaling pathways. It may also act as a sodium channel blocker, which can reduce the excitability of neurons and alleviate pain and seizures.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects in animal models. It can reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in the pathogenesis of many inflammatory diseases. This compound can also alleviate pain and seizures by blocking voltage-gated sodium channels. In addition, this compound has been shown to have antioxidant and neuroprotective effects, which may be beneficial in the treatment of neurodegenerative diseases.
Advantages and Limitations for Lab Experiments
One of the advantages of 2-[(4-fluorobenzyl)sulfanyl]-N-(4-methylphenyl)acetamide is its potent anti-inflammatory and analgesic effects, which make it a promising candidate for the treatment of various inflammatory and pain-related disorders. This compound is also relatively easy to synthesize and purify, which makes it a convenient compound for laboratory experiments. However, one of the limitations of this compound is its low solubility in water, which can make it difficult to administer in vivo. In addition, more studies are needed to determine the optimal dosage and toxicity profile of this compound.
Future Directions
There are several future directions for the research on 2-[(4-fluorobenzyl)sulfanyl]-N-(4-methylphenyl)acetamide. One direction is to investigate the potential therapeutic effects of this compound in various disease models, such as rheumatoid arthritis, neuropathic pain, and epilepsy. Another direction is to explore the molecular mechanisms underlying the anti-inflammatory and analgesic effects of this compound, which may lead to the development of more potent and selective compounds. Furthermore, the development of novel drug delivery systems may overcome the solubility issues of this compound and improve its bioavailability. Overall, this compound has great potential as a therapeutic agent, and further research is needed to fully explore its biological activities and clinical applications.
In conclusion, this compound is a novel compound with various biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. Its mechanism of action is not fully understood, but it is believed to act through multiple pathways. This compound has advantages and limitations for laboratory experiments, and there are several future directions for the research on this compound. Further studies are needed to fully explore the potential therapeutic applications of this compound and its underlying molecular mechanisms.
Synthesis Methods
The synthesis of 2-[(4-fluorobenzyl)sulfanyl]-N-(4-methylphenyl)acetamide involves the reaction of 4-fluorobenzyl mercaptan with 4-methylphenylacetyl chloride in the presence of a base such as triethylamine. The reaction proceeds through an SN2 mechanism, leading to the formation of this compound as a white solid with a melting point of 86-88°C. The purity of this compound can be determined by HPLC or NMR analysis.
Scientific Research Applications
2-[(4-fluorobenzyl)sulfanyl]-N-(4-methylphenyl)acetamide has been found to have various biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as the activation of NF-κB and MAPK signaling pathways. This compound also exhibits potent analgesic effects in animal models of acute and chronic pain, possibly through the inhibition of voltage-gated sodium channels. In addition, this compound has been shown to possess anticonvulsant activity in animal models of epilepsy.
Properties
Molecular Formula |
C16H16FNOS |
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Molecular Weight |
289.4 g/mol |
IUPAC Name |
2-[(4-fluorophenyl)methylsulfanyl]-N-(4-methylphenyl)acetamide |
InChI |
InChI=1S/C16H16FNOS/c1-12-2-8-15(9-3-12)18-16(19)11-20-10-13-4-6-14(17)7-5-13/h2-9H,10-11H2,1H3,(H,18,19) |
InChI Key |
DISUANHZBIOFQJ-UHFFFAOYSA-N |
SMILES |
CC1=CC=C(C=C1)NC(=O)CSCC2=CC=C(C=C2)F |
Canonical SMILES |
CC1=CC=C(C=C1)NC(=O)CSCC2=CC=C(C=C2)F |
Origin of Product |
United States |
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